Cas no 1159512-26-1 (2-Nitro-4-(pentafluorosulfanyl)phenol)

• Product Name: 2-Nitro-4-(pentafluorosulfanyl)phenol
• CAS No: 1159512-26-1
• MF: C₆H₄F₅NO₃S
• MW: 265.157877922058
• MDL: MFCD11501052
• CID: 2624880
• PubChem ID: 45933652
• Update Time: 2025-07-02

2-Nitro-4-(pentafluorosulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(pentafluorosulfanyl)phenol
• Sulfur, pentafluoro(4-hydroxy-3-nitrophenyl)-, (OC-6-21)-
• 2-NITRO-4-(PENTAFLUORO-??-SULFANYL)PHENOL
• 1159512-26-1
• DTXSID90672876
• 2-Nitro-4-(pentafluoro-lambda~6~-sulfanyl)phenol
• CS-0325169
• AKOS025296394
• 4-Hydroxy-3-nitrophenylsulphur pentafluoride
• 4-Hydroxy-3-nitrophenylsulfur pentafluoride
• AS-38443
• 2-nitro-4-(pentafluoro-lambda6-sulfanyl)phenol
• MFCD11501052
• AKOS016015471
• SCHEMBL21885660
• 2-Nitro-4-(pentafluoro-
• E?-sulfanyl)phenol
• E6-sulfanyl)phenol

• MDL： MFCD11501052
• Inchi： 1S/C6H4F5NO3S/c7-16(8,9,10,11)4-1-2-6(13)5(3-4)12(14)15/h1-3,13H
• InChI Key： YEHHRNDFXUQGET-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 264.98320497Da
• Monoisotopic Mass: 264.98320497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.1Ų

2-Nitro-4-(pentafluorosulfanyl)phenol Security Information

• Hazardous Material Identification：

Additional information on 2-Nitro-4-(pentafluorosulfanyl)phenol

Introduction to 2-Nitro-4-(pentafluorosulfanyl)phenol (CAS No. 1159512-26-1)

2-Nitro-4-(pentafluorosulfanyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1159512-26-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, featuring a nitro group and a pentafluorosulfanyl substituent on a phenolic backbone, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in the development of pharmaceuticals and advanced materials.

The molecular structure of 2-Nitro-4-(pentafluorosulfanyl)phenol consists of a benzene ring substituted with a nitro group at the 2-position and a pentafluorosulfanyl group at the 4-position. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and interaction with biological targets. The nitro group, known for its electron-withdrawing nature, can modulate the electronic distribution across the aromatic ring, while the pentafluorosulfanyl group introduces strong electron-withdrawing effects due to the high electronegativity of fluorine atoms.

Recent research in the field of medicinal chemistry has highlighted the potential of 2-Nitro-4-(pentafluorosulfanyl)phenol as a building block for designing novel therapeutic agents. The compound's ability to engage with biological systems through both hydrophobic and hydrophilic interactions makes it an attractive scaffold for drug discovery. Specifically, studies have demonstrated its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. The fluorinated aromatic system enhances binding affinity and selectivity, which are critical factors in achieving effective pharmacological outcomes.

In addition to its pharmaceutical applications, 2-Nitro-4-(pentafluorosulfanyl)phenol has shown promise in materials science, particularly in the development of advanced polymers and liquid crystals. The fluorinated substituents contribute to thermal stability and chemical resistance, making this compound suitable for high-performance materials used in electronics and coatings. The nitro group also facilitates further chemical modifications, allowing for tailored properties such as conductivity or luminescence.

One of the most compelling aspects of 2-Nitro-4-(pentafluorosulfanyl)phenol is its role in synthetic chemistry. The compound serves as a versatile intermediate in multi-step syntheses, enabling the creation of complex molecules with tailored biological activities. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are integral to many modern pharmaceuticals. The integration of fluorine atoms into drug candidates has been widely recognized for improving metabolic stability and bioavailability, areas where 2-Nitro-4-(pentafluorosulfanyl)phenol demonstrates significant potential.

The synthesis of 2-Nitro-4-(pentafluorosulfanyl)phenol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nitration followed by selective fluorosulfonation, requiring precise control over reaction conditions to achieve high yields and purity. Advances in catalytic systems have further refined these processes, making the production of this compound more efficient and scalable.

Evaluation of 2-Nitro-4-(pentafluorosulfanyl)phenol in preclinical studies has revealed intriguing biological profiles. Its interaction with enzymes such as cyclooxygenase (COX) has been explored as a potential strategy for developing anti-inflammatory agents with improved efficacy and reduced side effects. Additionally, its ability to modulate kinase activity has opened avenues for investigating its role in cancer therapy. These findings underscore the compound's significance as a lead molecule in drug discovery efforts.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated, and 2-Nitro-4-(pentafluorosulfanyl)phenol exemplifies this trend. Fluorine atoms can alter pharmacokinetic properties by influencing lipophilicity, metabolic pathways, and binding affinity. The unique electronic environment created by multiple fluorine substituents allows for fine-tuning these parameters, leading to more potent and selective drug candidates. As research continues to uncover new applications for fluorinated aromatics, compounds like 2-Nitro-4-(pentafluorosulfanyl)phenol will remain at the forefront of innovation.

Looking ahead, the future prospects for 2-Nitro-4-(pentafluorosulfanyl)phenol are promising, with ongoing studies aimed at expanding its utility across multiple domains. Efforts are underway to optimize synthetic routes for greater cost-effectiveness and sustainability. Furthermore, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into commercial products. This synergy will be crucial in bringing novel therapeutics and advanced materials based on this compound to market.

In conclusion, 2-Nitro-4-(pentafluorosulfanyl)phenol (CAS No. 1159512-26-1) represents a significant advancement in both pharmaceuticals and materials science. Its unique structural features offer unparalleled opportunities for designing innovative solutions across various scientific disciplines. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.